Cas no 1001757-56-7 (4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine)

4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine structure
1001757-56-7 structure
Product Name:4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine
CAS No:1001757-56-7
MF:C10H9BrFN3
MW:270.100964307785
MDL:MFCD02254032
CID:2621328
PubChem ID:7022267
Update Time:2025-04-21

4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS B001333
    • ART-CHEM-BB B001333
    • 4-BROMO-1-(2-FLUOROBENZYL)-1H-PYRAZOL-3-AMINE
    • 4-BROMO-1-(2-FLUORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
    • DTXSID701213582
    • AKOS000304464
    • AB01304593-01
    • MFCD02254032
    • BQB75756
    • NCGC00307189-01
    • CS-0240335
    • EN300-227893
    • STK312837
    • G55142
    • 1001757-56-7
    • 4-bromo-1-[(2-fluorophenyl)methyl]pyrazol-3-amine
    • 4-Bromo-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine
    • BBL038994
    • 4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine
    • MDL: MFCD02254032
    • Inchi: 1S/C10H9BrFN3/c11-8-6-15(14-10(8)13)5-7-3-1-2-4-9(7)12/h1-4,6H,5H2,(H2,13,14)
    • InChI Key: QFZUXIIBOIRIPL-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NN(C=1)CC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 268.99639Da
  • Monoisotopic Mass: 268.99639Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 402.8±40.0 °C at 760 mmHg
  • Flash Point: 197.4±27.3 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine Security Information

4-Bromo-1-(2-fluorobenzyl)-1H-pyrazol-3-amine Pricemore >>

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